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Compound of Interest

Compound Name: (R)-IPrPhanePHOS

Cat. No.: B15156603

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of the chiral rhodium
catalyst, (R)-(-)-4,12-Bis(diphenylphosphino)[2.2]paracyclophane(1,5-
cyclooctadiene)rhodium(l) tetrafluoroborate, commonly referred to as [Rh((R)-PhanePHOS)
(COD)]BF4. This catalyst is highly effective in asymmetric synthesis, particularly in
hydrogenation reactions. The original user query for "(R)-IPrPhanePHOS rhodium catalyst"
likely contained a typographical error, as (R)-PhanePHOS is a well-established and
commercially available ligand for such catalytic applications.

Catalyst Overview

The catalyst [Rh((R)-PhanePHOS)(COD)]BF4 is a cationic rhodium(l) complex. It features a
rhodium center coordinated to the chiral bisphosphine ligand (R)-PhanePHOS and a 1,5-
cyclooctadiene (COD) ligand. The tetrafluoroborate (BF4-) acts as the counterion. The planar
chirality of the [2.2]paracyclophane backbone of the PhanePHOS ligand is crucial for inducing
enantioselectivity in catalytic transformations.

Data Presentation

The following table summarizes the key quantitative data for the preparation of the [Rh((R)-
PhanePHOS)(COD)]BF4 catalyst.
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Parameter Value

Reactants

(R)-PhanePHOS 1.0eq

Rh(COD)2]BFa 10e

[ q

Solvent Dichloromethane (CH2ClIz2)

Reaction Time

30 minutes

Temperature

Room Temperature

Product

Chemical Name

(R)-(-)-4,12-Bis(diphenylphosphino)
[2.2]paracyclophane(1,5-

cyclooctadiene)rhodium(l) tetrafluoroborate

CAS Number 849950-56-7
Molecular Formula CasHa6BF4P2RhO
Molecular Weight 874.54 g/mol
Appearance Yellow-orange solid
Purity Typically =97%

Experimental Protocols

This section details the methodology for the synthesis of the [Rh((R)-PhanePHOS)(COD)]|BF4
catalyst. The procedure is based on the common method for the preparation of such rhodium-

bisphosphine complexes.

Materials:

e (R)-(-)-4,12-Bis(diphenylphosphino)[2.2]paracyclophane ((R)-PhanePHOS)

e Bis(1,5-cyclooctadiene)rhodium(l) tetrafluoroborate ([JRh(COD)2]BFa4)

e Anhydrous, degassed dichloromethane (CH2Cl2)
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Anhydrous diethyl ether or pentane
Schlenk flask or similar reaction vessel
Magnetic stirrer and stir bar

Standard Schlenk line techniques for handling air-sensitive reagents

Procedure:

Preparation of the Reaction Vessel: In a clean, dry Schlenk flask equipped with a magnetic
stir bar, add (R)-PhanePHQOS (1.0 equivalent).

Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen).
Repeat this cycle three times to ensure an inert atmosphere.

Addition of Rhodium Precursor: Under a positive pressure of the inert gas, add bis(1,5-
cyclooctadiene)rhodium(l) tetrafluoroborate ([Rh(COD)z]BF4) (1.0 equivalent) to the Schlenk
flask.

Solvent Addition: Add anhydrous, degassed dichloromethane to the flask via syringe or
cannula to dissolve the solids. The volume of solvent should be sufficient to fully dissolve the
reagents, typically resulting in a 0.05 to 0.1 M solution.

Reaction: Stir the resulting solution at room temperature for 30 minutes. A color change to a
clear yellow-orange solution is typically observed.

Product Isolation:

Reduce the volume of the dichloromethane solution under vacuum.

[e]

o

Add an excess of a non-polar solvent such as anhydrous diethyl ether or pentane to
precipitate the product.

o

Collect the resulting yellow-orange solid by filtration under an inert atmosphere.

[¢]

Wash the solid with a small amount of the precipitation solvent to remove any unreacted
starting materials.
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o Dry the product under vacuum.
Characterization:

The identity and purity of the synthesized [Rh((R)-PhanePHOS)(COD)]BF4 can be confirmed
by standard analytical techniques, including:

o 31p NMR: Expected to show a doublet of doublets for the two inequivalent phosphorus
atoms, with coupling to each other and to the 193Rh nucleus.

e 1H NMR: To confirm the presence of the PhanePHOS and COD ligands.

e Mass Spectrometry (ESI-MS): To confirm the mass of the cationic complex.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15156603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

4 N\

Preparation

[ Weigh (R)-PhanePHOS and [Rh(COD)2]BF4 j

\ 4

(Add reagents to a dry Schlenk flaskj

\ 4

(Establish inert atmosphere (Ar/N2 cycle) j
(N J

Start Reaction

4 )

Reaction
Y

( Add anhydrous, degassed CHzCl2 j
Y

[Stir at room temperature for 30 mir)

(N J
Work-up

4 N\

Isolation
Y

[Reduce solvent volume in vacua

\ 4

Grecipitate with diethyl etherlpentanej

Y
Filter the solid product
Y
(Wash with non-polar solvena
Y

Dry under vacuum

Final Product

(& J

Ane; ?/sis

[Characterize by NMR and MS)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15156603?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15156603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of (R)-
PhanePHOS Rhodium Catalyst]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15156603#preparation-of-r-iprphanephos-rhodium-
catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15156603#preparation-of-r-iprphanephos-rhodium-catalyst
https://www.benchchem.com/product/b15156603#preparation-of-r-iprphanephos-rhodium-catalyst
https://www.benchchem.com/product/b15156603#preparation-of-r-iprphanephos-rhodium-catalyst
https://www.benchchem.com/product/b15156603#preparation-of-r-iprphanephos-rhodium-catalyst
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15156603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15156603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

